3-(1-isonicotinoylpiperidin-3-yl)quinazolin-4(3H)-one

• IUPAC Name: 3-[1-(pyridine-4-carbonyl)piperidin-3-yl]quinazolin-4-one
• InChI: InChI=1S/C19H18N4O2/c24-18(14-7-9-20-10-8-14)22-11-3-4-15(12-22)23-13-21-17-6-2-1-5-16(17)19(23)25/h1-2,5-10,13,15H,3-4,11-12H2
• InChI Key: TWERQRHZJGQUSO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=NC=C2)N3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C19H18N4O2
• Molecular Weight: 334.4 g/mol
• CAS No.: 2034534-08-0

Description

3-(1-isonicotinoylpiperidin-3-yl)quinazolin-4(3H)-one is a synthetic compound that has garnered significant interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 3-(1-isonicotinoylpiperidin-3-yl)quinazolin-4(3H)-one is not fully understood, but it is believed to act on the GABAergic and serotonergic systems in the brain. It has been shown to increase the levels of GABA and serotonin, which are neurotransmitters involved in the regulation of mood and anxiety.
Biochemical and Physiological Effects
Studies have shown that this compound can modulate the activity of various enzymes and receptors in the brain, leading to changes in neurotransmitter levels and neuronal activity. It has been shown to increase the expression of GABA receptors and decrease the expression of glutamate receptors, leading to an overall increase in inhibitory neurotransmission.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1-isonicotinoylpiperidin-3-yl)quinazolin-4(3H)-one is its ability to modulate the activity of multiple neurotransmitter systems, making it a versatile tool for studying the neurobiology of various disorders. However, its complex mechanism of action and potential off-target effects can make it challenging to interpret experimental results.

Future Directions

There are several potential future directions for research on 3-(1-isonicotinoylpiperidin-3-yl)quinazolin-4(3H)-one. One area of interest is the development of more selective compounds that target specific neurotransmitter systems, which could lead to the development of more effective treatments for neurological disorders. Another direction is the investigation of the compound's potential use in the treatment of addiction, as it has been shown to modulate the activity of dopamine receptors in the brain. Additionally, further studies are needed to fully understand the compound's mechanism of action and its potential side effects.
Conclusion
In conclusion, this compound is a synthetic compound with promising applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. Its ability to modulate multiple neurotransmitter systems makes it a versatile tool for studying the neurobiology of various disorders, and its potential for the development of new drugs for the treatment of neurological disorders is an exciting area of research. However, further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 3-(1-isonicotinoylpiperidin-3-yl)quinazolin-4(3H)-one involves the reaction of isonicotinoyl chloride with piperidine in the presence of a base, followed by cyclization with anthranilic acid. The resulting product is purified through recrystallization and characterized using various analytical techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

3-(1-isonicotinoylpiperidin-3-yl)quinazolin-4(3H)-one has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to exhibit anticonvulsant, anxiolytic, and antidepressant properties in animal models, making it a promising candidate for the development of new drugs for the treatment of neurological disorders.